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Audience: Researchers, scientists, and drug development professionals.
Introduction:

Cyclic AMP (cAMP) is a critical second messenger that plays a pivotal role in cellular signaling
cascades initiated by the activation of G-protein coupled receptors (GPCRs). GPCRs that
couple to the stimulatory G-protein (Gs) activate adenylyl cyclase, leading to an increase in
intracellular cAMP levels. Conversely, GPCRs that couple to the inhibitory G-protein (Gi)
suppress adenylyl cyclase activity, resulting in a decrease in cAMP. Consequently, measuring
intracellular cAMP levels provides a robust and widely used method for assessing the activity of
compounds that modulate GPCRs.

These application notes provide a comprehensive guide for utilizing TC-C 14G in a CAMP
functional assay to determine its pharmacological profile. The protocols outlined below are
designed for characterizing TC-C 14G as either a potential agonist or antagonist for both Gs-
and Gi-coupled GPCRs.

Signaling Pathways
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The modulation of intracellular cAMP levels by GPCRs is a fundamental signaling mechanism.
The following diagrams illustrate the canonical Gs and Gi signaling pathways.

Plasma Membrane

Cytoplasm

S Phosphorylates
Protein Kinase A Targets Cellular
(PKA) Response

Gs-coupled
GPCR

Activates

Converts

Stimulates

Adenylyl
Cyclase

TC-C 14G
(Agonist)

Binds & Activates

Click to download full resolution via product page

Caption: Gs-coupled GPCR signaling pathway.
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Caption: Gi-coupled GPCR signaling pathway.

Experimental Protocols
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The following protocols outline the steps for determining the effect of TC-C 14G on cAMP
levels for both Gs- and Gi-coupled receptors. These protocols are based on a homogeneous
time-resolved fluorescence (HTRF) assay format, a common method for quantifying cCAMP.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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